2-(Thien-2-ylmethoxy)-5-bromopyridine
Cat. No. B8470552
M. Wt: 270.15 g/mol
InChI Key: HXGWTSHVUKJYJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07125896B2
Procedure details
Prepared from 2,5-dibromopyridine and thiophen-2-methanol by the method of Example 10 (b).
[Compound]
Name
( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[S:9]1[CH:13]=[CH:12][CH:11]=[C:10]1[CH2:14][OH:15]>>[S:9]1[CH:13]=[CH:12][CH:11]=[C:10]1[CH2:14][O:15][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(=CC=C1)CO
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[Compound]
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Name
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( b )
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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S1C(=CC=C1)COC1=NC=C(C=C1)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
